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Cat. No.: B044824 Get Quote

A comprehensive review of the current scientific understanding of aluminum lactate, its

potential for in-vivo formation, and methodologies for its study.

Foreword
Aluminum, the most abundant metal in the Earth's crust, is predominantly found in inert forms

such as aluminosilicates and oxides.[1] However, under acidic conditions (pH < 5), it becomes

solubilized into toxic ionic species, primarily Al³⁺, posing a significant threat to most life forms.

[2][3] Lactic acid, a ubiquitous product of glycolysis, is a key metabolite in a vast array of

organisms. The potential interaction between these two entities to form aluminum lactate in a

natural biological context is a subject of scientific curiosity. This technical guide aims to provide

researchers, scientists, and drug development professionals with a thorough overview of the

current knowledge regarding the natural occurrence of aluminum lactate, the biological

contexts in which its formation could be hypothesized, and the experimental frameworks

required for its investigation.

It is crucial to state at the outset that there is currently no direct scientific evidence to support

the natural occurrence of aluminum lactate in plants, animals, or microorganisms. This

document will, therefore, focus on the known biological interactions of aluminum and lactic

acid, the established mechanisms of aluminum detoxification in living organisms, and the

properties and effects of synthetically produced aluminum lactate in biological systems.
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The Co-occurrence of Aluminum and Lactic Acid in
Biological Systems: A Theoretical Framework
While the natural synthesis of aluminum lactate has not been documented, the precursors,

soluble aluminum and lactic acid, can be found in specific biological environments.

Plant-Soil Interface
In acidic soils, the concentration of soluble aluminum in the rhizosphere can be significant.[1]

Plants, in response to various stresses, including nutrient deficiency and pathogen attack, are

known to produce and exude a variety of organic acids. While the primary organic acids

involved in aluminum detoxification in plants are citrate, malate, and oxalate, the possibility of

lactate exudation under specific conditions cannot be entirely ruled out.[4][5]

Animal Physiology and Pathophysiology
In animals, lactic acid is a normal product of anaerobic metabolism, with its concentration

increasing significantly during intense physical exercise or in pathological states leading to

hypoxia and lactic acidosis.[6][7] Aluminum can accumulate in animal tissues through dietary

intake or other exposures.[8] However, the physiological pH of most animal tissues is not

conducive to high concentrations of soluble Al³⁺. Localized decreases in pH, such as in the

microenvironment of tumors or sites of inflammation, could theoretically increase the solubility

of any accumulated aluminum, bringing it into contact with lactate.

Microbial Environments
Many microorganisms are prolific producers of lactic acid through fermentation.[9][10] In

environments with both high microbial activity and acidic, aluminum-rich conditions (e.g.,

certain industrial waste sites or naturally acidic soils), the co-existence of high concentrations of

lactate and soluble aluminum is plausible.[11][12]

Aluminum Detoxification in Plants: A Focus on
Organic Acid Chelation
The primary and most well-documented mechanism of aluminum tolerance in many plant

species is the exudation of organic acids from their roots to chelate Al³⁺ in the rhizosphere,
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thereby preventing its uptake.[4][5]

The Role of Citrate, Malate, and Oxalate
Research has overwhelmingly identified citrate, malate, and oxalate as the key organic acids

involved in this detoxification process.[4][5] The secretion of these organic acids is a highly

specific response to the presence of aluminum.[13] The type of organic acid exuded and the

pattern of secretion can vary between different plant species.[13]

Signaling Pathway for Aluminum-Induced Organic Acid
Exudation
The perception of aluminum stress at the root apex triggers a complex signaling cascade that

leads to the activation of anion channels in the plasma membrane, facilitating the release of

organic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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